Cas no 1936564-11-2 ((2-Bromo-6-fluoro-4-methylphenyl)methanol)

• Product Name: (2-Bromo-6-fluoro-4-methylphenyl)methanol
• CAS No: 1936564-11-2
• MF: C₈H₈BrFO
• MW: 219.050925254822
• MDL: MFCD28579976
• CID: 4937413
• PubChem ID: 121232358
• Update Time: 2026-02-27

(2-Bromo-6-fluoro-4-methylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-6-fluoro-4-methylphenyl)methanol
• EN300-25615313
• MFCD28579976
• 1936564-11-2
• AB86636
• E93601
• CS-0193948

• MDL： MFCD28579976
• Inchi： 1S/C8H8BrFO/c1-5-2-7(9)6(4-11)8(10)3-5/h2-3,11H,4H2,1H3
• InChI Key： IDDIWMQWHDZJSQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1CO)F

Computed Properties

• Exact Mass: 217.97426g/mol
• Monoisotopic Mass: 217.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2

Additional information on (2-Bromo-6-fluoro-4-methylphenyl)methanol

Introduction to (2-Bromo-6-fluoro-4-methylphenyl)methanol (CAS No. 1936564-11-2)

(2-Bromo-6-fluoro-4-methylphenyl)methanol (CAS No. 1936564-11-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a bromo, fluoro, and methyl substituent on the phenyl ring, as well as a hydroxymethyl group. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of (2-Bromo-6-fluoro-4-methylphenyl)methanol is represented by the formula C₉H₉BrFO. The presence of the bromine atom provides a handle for further chemical modifications, such as cross-coupling reactions, which are crucial in the synthesis of complex molecules. The fluorine atom imparts unique electronic and steric properties, enhancing the compound's potential for use in drug discovery and development. The methyl group adds steric bulk, which can influence the compound's solubility and biological activity.

In the realm of pharmaceutical research, (2-Bromo-6-fluoro-4-methylphenyl)methanol has been explored for its potential as an intermediate in the synthesis of novel drugs targeting various diseases. Recent studies have highlighted its utility in the development of anticancer agents, where it serves as a building block for compounds with selective cytotoxicity against cancer cells. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the synthesis of a series of (2-Bromo-6-fluoro-4-methylphenyl)methanol-derived compounds that exhibited potent antitumor activity against breast cancer cell lines.

Beyond oncology, this compound has also shown promise in other therapeutic areas. Research conducted at the University of California, San Francisco, demonstrated that derivatives of (2-Bromo-6-fluoro-4-methylphenyl)methanol could be used to develop novel antibiotics with activity against multidrug-resistant bacteria. The unique combination of functional groups in this compound allows for the fine-tuning of its properties to optimize antibacterial efficacy while minimizing toxicity.

In addition to its pharmaceutical applications, (2-Bromo-6-fluoro-4-methylphenyl)methanol has found use in agrochemical research. A study published in Pesticide Biochemistry and Physiology in 2022 explored its potential as an intermediate in the synthesis of new herbicides and insecticides. The results indicated that compounds derived from (2-Bromo-6-fluoro-4-methylphenyl)methanol exhibited high selectivity and low environmental impact, making them attractive candidates for further development.

The synthetic accessibility of (2-Bromo-6-fluoro-4-methylphenyl)methanol is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the bromination and fluorination of a substituted benzene followed by a hydroxylation step. This multi-step process allows for high yields and purity, ensuring that the compound meets the stringent quality standards required for pharmaceutical and agrochemical applications.

The physical properties of (2-Bromo-6-fluoro-4-methylphenyl)methanol, such as its melting point, boiling point, and solubility, have been well-characterized. These properties are crucial for optimizing its use in various chemical reactions and formulations. For example, its solubility in common organic solvents like dimethyl sulfoxide (DMSO) makes it suitable for use in high-throughput screening assays used in drug discovery.

In conclusion, (2-Bromo-6-fluoro-4-methylphenyl)methanol (CAS No. 1936564-11-2) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and synthetic accessibility make it an attractive intermediate for the development of novel drugs and chemicals with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.